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Compound of Interest

Compound Name: 4-Amino-3-methylbenzamide

Cat. No.: B020878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-3-methylbenzamide, a

chemical compound with significant potential in medicinal chemistry. This document details its

chemical identity, physicochemical properties, synthesis, and known biological activities, with a

focus on its emerging role as a scaffold for the development of novel therapeutic agents.

Chemical Identity and Properties
CAS Number: 106037-36-9[1]

4-Amino-3-methylbenzamide is a substituted benzamide with the molecular formula

C₈H₁₀N₂O. Its chemical structure features a primary amine group and a methyl group attached

to the benzene ring, ortho and meta to the carboxamide group, respectively.

Table 1: Physicochemical Properties of 4-Amino-3-methylbenzamide
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Property Value Source

Molecular Formula C₈H₁₀N₂O [1]

Molecular Weight 150.18 g/mol [1]

IUPAC Name 4-amino-3-methylbenzamide PubChem

Synonyms Benzamide, 4-amino-3-methyl- [1]

Appearance Solid (predicted)

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Synthesis
While a specific, detailed experimental protocol for the synthesis of 4-Amino-3-
methylbenzamide is not readily available in the reviewed literature, the synthesis of

structurally similar compounds provides a likely pathway. A plausible synthetic route would

involve the reduction of a nitro group to an amine. For instance, the synthesis of 4-Amino-3-

methylbenzoic acid, a related precursor, has been achieved by the catalytic hydrogenation of 3-

Methyl-4-nitrobenzoic acid using palladium on activated charcoal.

A generalized workflow for such a synthesis is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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No. 106037-36-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020878#4-amino-3-methylbenzamide-cas-number-
verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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